Cas no 2680811-46-3 (prop-2-en-1-yl 3-3-(trifluoromethyl)phenylazetidine-1-carboxylate)

• Product Name: prop-2-en-1-yl 3-3-(trifluoromethyl)phenylazetidine-1-carboxylate
• CAS No: 2680811-46-3
• MF: C₁₄H₁₄F₃NO₂
• MW: 285.261674404144
• CID: 5635788
• PubChem ID: 165916956
• Update Time: 2025-05-20

prop-2-en-1-yl 3-3-(trifluoromethyl)phenylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680811-46-3
• prop-2-en-1-yl 3-[3-(trifluoromethyl)phenyl]azetidine-1-carboxylate
• EN300-28286976
• prop-2-en-1-yl 3-3-(trifluoromethyl)phenylazetidine-1-carboxylate

• Inchi： 1S/C14H14F3NO2/c1-2-6-20-13(19)18-8-11(9-18)10-4-3-5-12(7-10)14(15,16)17/h2-5,7,11H,1,6,8-9H2
• InChI Key： LCZXGOVGEOAVBA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1CN(C(=O)OCC=C)C1)(F)F

Computed Properties

• Exact Mass: 285.09766318g/mol
• Monoisotopic Mass: 285.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on prop-2-en-1-yl 3-3-(trifluoromethyl)phenylazetidine-1-carboxylate

Introduction to Prop-2-en-1-yl 3-3-(trifluoromethyl)phenylazetidine-1-carboxylate (CAS No. 2680811-46-3)

Prop-2-en-1-yl 3-3-(trifluoromethyl)phenylazetidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2680811-46-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, combining a prop-2-enyl side chain with a trifluoromethyl substituent on a phenyl ring, all linked to an azetidine core. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The structural motif of Prop-2-en-1-yl 3-3-(trifluoromethyl)phenylazetidine-1-carboxylate is particularly noteworthy due to its potential to interact with biological targets in novel ways. The trifluoromethyl group, known for its ability to modulate metabolic stability and binding affinity, is a common feature in many bioactive molecules. In this context, the compound’s design aims to leverage the electronic and steric effects of the trifluoromethyl moiety to enhance its pharmacological profile. This approach aligns with current trends in medicinal chemistry, where the strategic incorporation of fluorine atoms is used to optimize drug-like properties such as solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of such compounds with biological targets with greater accuracy. Studies have suggested that the azetidine ring in Prop-2-en-1-yl 3-3-(trifluoromethyl)phenylazetidine-1-carboxylate can serve as a scaffold for designing molecules that interact with enzymes and receptors involved in critical biological pathways. The prop-2-enyl group, on the other hand, may contribute to the compound’s ability to cross the blood-brain barrier, a crucial factor for central nervous system (CNS) drug development. These structural features make the compound an intriguing subject for further investigation.

The synthesis of Prop-2-en-1-yl 3-3-(trifluoromethyl)phenylazetidine-1-carboxylate presents unique challenges due to its complex structural arrangement. However, recent methodological advancements in organic synthesis have made it more feasible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in forming the key bonds within this compound’s structure. These synthetic strategies not only improve yield but also enhance the purity of the final product, which is essential for downstream applications.

In terms of biological activity, preliminary studies on derivatives of this class of compounds have shown promising results in various therapeutic areas. The trifluoromethyl group has been associated with enhanced binding affinity to certain enzymes and receptors, making it a valuable feature for drug design. Additionally, the azetidine scaffold has been explored for its potential as an anti-inflammatory agent, due to its ability to mimic natural bioactive heterocycles. While further research is needed to fully elucidate the pharmacological effects of Prop-2-en-1-yl 3-3-(trifluoromethyl)phenylazetidine-1-carboxylate, these initial findings suggest that it may have therapeutic potential.

The compound’s potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including those targeted for agrochemical applications or materials science. The ability to modify specific functional groups while maintaining overall structural integrity allows for versatile chemical manipulation. This flexibility is highly valued in industrial settings where precision and efficiency are paramount.

As research continues to evolve, so too do the tools available for studying these compounds. High-throughput screening (HTS) technologies and next-generation sequencing (NGS) have revolutionized drug discovery by enabling rapid assessment of large libraries of compounds for biological activity. These technologies are particularly useful for evaluating the potential of Prop-2-en-1-yl 3-3-(trifluoromethyl)phenylazetidine-1-carboxylate and its derivatives in various disease models. By integrating computational methods with experimental data, researchers can accelerate the identification of lead compounds with high therapeutic promise.

The safety and regulatory aspects of working with such compounds are also critical considerations. While Prop-2-en-1-yl 3-trifluoromethylphenylazetidine carboxylic acid propenylester does not fall under any hazardous or controlled substance classifications under current regulations, proper handling protocols must still be followed to ensure worker safety and environmental protection. Good Laboratory Practices (GLPs) and Good Manufacturing Practices (GMPs) provide frameworks for conducting research and production activities responsibly.

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